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Compound of Interest

Compound Name: Palmitoleic acid-d13

Cat. No.: B10820593

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for Palmitoleic acid-
d13, a deuterated derivative of palmitoleic acid. This document is intended to serve as an
essential resource for laboratory personnel, ensuring safe handling and use in research and
development settings. Palmitoleic acid-d13 is primarily utilized as an internal standard for the
guantification of palmitoleic acid in various biological samples by mass spectrometry.

Chemical and Physical Properties

Palmitoleic acid-d13 shares similar physical and chemical characteristics with its non-
deuterated counterpart, with the primary distinction being its higher molecular weight due to the
incorporation of thirteen deuterium atoms.
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Property

Value

Reference

Chemical Name

(92)-hexadecenoic-
11,11,12,12,13,13,14,14,15,15
,16,16,16-d13 acid

[1]

C16:1(92)-d13, C16:1 n-7-d13,

Synonyms cis-Palmitoleic Acid-d13, FA [1]
16:1-d13

CAS Number 2692623-92-8 [1]
Molecular Formula C16H17D1302 [1]
Molecular Weight 267.49 g/mol [1]
Physical State Liquid [1]
Purity =298% [1]
Storage Temperature -20°C

Solubility

Soluble in DMF (30 mg/ml),
DMSO (30 mg/ml), and
Ethanol (50 mg/ml)

[1]

Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for Palmitoleic acid-d13 is not publicly available, the

safety profile is expected to be analogous to that of Palmitoleic acid. The following information

is summarized from SDS of the non-deuterated form.

Hazard Identification
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Hazard Class GHS Classification  Signal Word Hazard Statement
o ) H227: Combustible
Flammable Liquids Category 4 Warning o
liquid
Skin ) H315: Causes skin
) o Category 2 Warning S
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) Category 3 ] H335: May cause
Toxicity (Single ] Warning ) o
(Respiratory system) respiratory irritation
Exposure)

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the exposed person to fresh air. If not
breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.

Skin Contact

Immediately wash skin with soap and plenty of
water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical

attention if irritation develops and persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Check for and remove

any contact lenses. Get medical attention.

Ingestion

Do NOT induce vomiting unless directed to do
so by medical personnel. Never give anything
by mouth to an unconscious person. Loosen
tight clothing such as a collar, tie, belt, or
waistband. Get medical attention if you feel

unwell.
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Eire-Fighting Measures

Suitable
Extinguishing
Media

Unsuitable
Extinguishing
Media

Specific Hazards
Arising from the
Chemical

Protective
Equipment and
Precautions for
Firefighters

Use water spray,
alcohol-resistant
foam, dry chemical, or

carbon dioxide.

Do not use a heavy

water stream.

Combustible liquid. In
a fire or if heated, a
pressure increase will
occur and the

container may burst.

Fire-fighters should
wear appropriate
protective equipment
and self-contained
breathing apparatus
(SCBA) with a full
face-piece operated in
positive pressure
mode.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Palmitoleic acid-d13 and

ensure the safety of laboratory personnel.

Handling

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety glasses with side-shields, and a lab coat.

o Ventilation: Use in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors.

e Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in areas

where this material is handled. Wash hands thoroughly after handling.

Storage

o Temperature: Store in a freezer at -20°C for long-term stability.

o Container: Keep the container tightly closed in a dry and well-ventilated place.
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e Incompatible Materials: Avoid contact with strong oxidizing agents.

Experimental Protocols

The primary application of Palmitoleic acid-d13 is as an internal standard in mass
spectrometry-based lipidomics. The following is a general protocol for its use.

Preparation of Stock Solution

o Equilibration: Allow the vial of Palmitoleic acid-d13 to warm to room temperature before
opening to prevent condensation of moisture.

e Solvent Selection: Choose a solvent in which the compound is readily soluble, such as
ethanol, methanol, or a mixture of chloroform and methanol.

o Dissolution: Add a precise volume of the chosen solvent to the vial to achieve a desired
stock concentration (e.g., 1 mg/mL).

e Mixing: Gently vortex the solution to ensure complete dissolution.

o Storage: Store the stock solution in a tightly sealed vial at -20°C or -80°C.

General Workflow for Use as an Internal Standard

The following diagram illustrates a typical workflow for using Palmitoleic acid-d13 as an
internal standard for the quantification of palmitoleic acid in a biological sample.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b10820593?utm_src=pdf-body
https://www.benchchem.com/product/b10820593?utm_src=pdf-body
https://www.benchchem.com/product/b10820593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Palmitoleic Acid-d13 as an Internal Standard

Sample Preparation

Biological Sample
(e.g., plasma, tissue homogenate)

:

Add precise amount of
Palmitoleic acid-d13
(Internal Standard)

,

Lipid Extraction
(e.g., Folch or Bligh-Dyer method)

Sample Analysis

Derivatization (optional)
(e.g., FAMESs)

,

LC-MS/MS or GC-MS Analysis

Data Processing

Peak Integration for
Palmitoleic acid and
Palmitoleic acid-d13

:

Calculate Peak Area Ratio
(Analyte / Internal Standard)

:

Quantification using
a Calibration Curve

Click to download full resolution via product page

Caption: General workflow for the use of Palmitoleic acid-d13 as an internal standard.
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Toxicological Information

The toxicological properties of Palmitoleic acid-d13 have not been extensively studied. The

information provided is based on the non-deuterated form.

Toxicological Effect

Data

Acute Toxicity

Not classified. Based on available data, the

classification criteria are not met.

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Respiratory or Skin Sensitization

Not expected to be a sensitizer.

Germ Cell Mutagenicity

Not classified. Based on available data, the

classification criteria are not met.

Carcinogenicity

Not classified. Based on available data, the

classification criteria are not met.

Reproductive Toxicity

Not classified. Based on available data, the

classification criteria are not met.

STOT-Single Exposure

May cause respiratory irritation.

STOT-Repeated Exposure

Not classified. Based on available data, the

classification criteria are not met.

Aspiration Hazard

Not classified. Based on available data, the

classification criteria are not met.

Disposal Considerations

Dispose of contents and container in accordance with all local, regional, national, and

international regulations. Unused product and its container must be disposed of as hazardous

waste. Do not allow to enter drains or waterways.

Disclaimer
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This document is intended for informational purposes only and is not a substitute for a certified
Safety Data Sheet (SDS). It is the responsibility of the user to conduct a thorough risk
assessment before using this chemical. The information provided is based on the safety data
for Palmitoleic acid, as a specific SDS for the deuterated form was not publicly available at the
time of writing. While the safety profiles are expected to be very similar, researchers should
exercise due care and consult the supplier for the most current safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

